Cas no 74-20-4 (2,6-dimethylbenzofuran)
2,6-dimethylbenzofuran structure
Product Name:2,6-dimethylbenzofuran
2,6-dimethylbenzofuran Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethylbenzofuran
- DTXSID80415810
- AKOS006373699
- SCHEMBL806492
- InChI=1/C10H10O/c1-7-3-4-9-6-8(2)11-10(9)5-7/h3-6H,1-2H
- 74-20-4
-
- Inchi： 1S/C10H10O/c1-7-3-4-9-6-8(2)11-10(9)5-7/h3-6H,1-2H3
- InChI Key： ZGYVLTVJKZLTPQ-UHFFFAOYSA-N
- SMILES： O1C(C)=CC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 146.0732
- Monoisotopic Mass: 146.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
2,6-dimethylbenzofuran Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
74-20-4 (2,6-dimethylbenzofuran) Related Products
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